Cas no 941935-77-9 (2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate)

• Product Name: 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate
• CAS No: 941935-77-9
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5501386
• Update Time: 2025-06-08

2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• (2-piperidin-1-yl-1,3-benzothiazol-6-yl) 4-acetylbenzoate
• 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

• Inchi： 1S/C21H20N2O3S/c1-14(24)15-5-7-16(8-6-15)20(25)26-17-9-10-18-19(13-17)27-21(22-18)23-11-3-2-4-12-23/h5-10,13H,2-4,11-12H2,1H3
• InChI Key： GJLPAKFJSQOOMH-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCCCC3)=NC2=CC=1)(=O)C1=CC=C(C(C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

Comprehensive Overview of 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941935-77-9)

The compound 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941935-77-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its complex nomenclature reflects its hybrid architecture, combining a benzothiazole core with a piperidine moiety and an acetylbenzoate ester group. This combination of functional groups endows the compound with intriguing physicochemical properties, making it a subject of ongoing research for potential applications in drug discovery and advanced materials.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathway and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the sensitivity of the benzothiazole ring to oxidative and reductive environments. The esterification of the 4-acetylbenzoic acid with the hydroxyl group of the 2-(piperidin-1-yl)-1,3-benzothiazol-6-ol intermediate is a critical step, often requiring careful control of temperature and catalytic agents to avoid side reactions. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound, aligning with the global push for environmentally friendly methodologies.

Another hot topic in discussions about CAS No. 941935-77-9 is its potential biological activity. The benzothiazole scaffold is well-known for its prevalence in pharmacologically active molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Preliminary studies suggest that the introduction of the piperidine and acetylbenzoate groups could modulate the compound's bioavailability and target specificity. For instance, the piperidine ring may enhance blood-brain barrier penetration, making it a candidate for central nervous system (CNS)-targeted therapies. These attributes have led to a surge in searches for "2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate biological activity" and "CAS 941935-77-9 drug potential," reflecting the growing curiosity about its therapeutic applications.

From a materials science perspective, the compound's photophysical properties are equally compelling. The conjugated system within the benzothiazole and acetylbenzoate units suggests potential utility in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are particularly interested in how the piperidine substitution affects the compound's electronic structure and luminescence efficiency. Queries like "2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate OLED application" highlight this emerging interest, driven by the demand for novel materials in renewable energy and display technologies.

Stability and storage conditions are additional focal points for users investigating this compound. Given the presence of an ester linkage and an acetyl group, CAS No. 941935-77-9 may be susceptible to hydrolysis under acidic or basic conditions. Proper storage in anhydrous environments at controlled temperatures is often recommended to preserve its integrity. This practical consideration is frequently addressed in forums and databases, with users seeking guidance on "long-term storage of 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate" and "handling precautions for CAS 941935-77-9."

In summary, 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941935-77-9) represents a multifaceted compound with promising avenues in both biomedical and material sciences. Its unique structure, combined with the versatility of its functional groups, continues to inspire research across disciplines. As investigations progress, the compound is likely to remain a key subject of scientific inquiry, addressing contemporary challenges in drug development and sustainable technology.